Cas no 14548-85-7 (2-Butenedioic acid(2E)-, ammonium salt (1:2))

• Product Name: 2-Butenedioic acid(2E)-, ammonium salt (1:2)
• CAS No: 14548-85-7
• MF: C₄H₁₀N₂O₄
• MW: 150.133201122284
• CID: 146862
• PubChem ID: 9793847
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, ammonium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, ammonium salt (1:2)
• azane,(E)-but-2-enedioic acid
• diammonium fumarate
• (2E)-but-2-enedioic acid diammoniate
• 2-Butenedioic acid (2E)-, diammonium salt
• Fumaric acid, diammonium salt
• (E)-2-Butenedioic acid diammonium salt
• E368
• CKKXWJDFFQPBQL-SEPHDYHBSA-N
• 2-Butenedioic acid (2E)-, ammonium salt (1:2)
• SCHEMBL41491
• J241.308F
• 14548-85-7
• DTXSID4029307
• diammonium (2E)-but-2-enedioate
• NS00087492
• Di-Ammonium Fumarate
• YG927OP0BK
• SCHEMBL41494
• ammonium fumarate
• 2-Butenedioic acid (2E)-, ammonium salt

• Inchi： 1S/C4H4O4.2H3N/c5-3(6)1-2-4(7)8;;/h1-2H,(H,5,6)(H,7,8);2*1H3/b2-1+;;
• InChI Key： CKKXWJDFFQPBQL-SEPHDYHBSA-N
• SMILES： [O-]C(/C=C/C(=O)[O-])=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 150.064
• Monoisotopic Mass: 150.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Boiling Point: 355.5°C at 760 mmHg
• Flash Point: 183°C